1-Heptafluorobutanoyl-3,5-bis(trifluoromethyl)pyrazole
Overview
Description
Scientific Research Applications
Antimicrobial Agents
Research has shown that derivatives of pyrazole, including 3,5-Bis(trifluoromethyl)-1-(heptafluorobutyryl)pyrazole, exhibit significant antimicrobial properties. These compounds have been tested against various drug-resistant bacteria, demonstrating potent growth inhibition. This makes them promising candidates for developing new antibiotics to combat resistant strains .
Catalysis in Organic Synthesis
The unique structural features of 3,5-Bis(trifluoromethyl)-1-(heptafluorobutyryl)pyrazole make it an effective catalyst in organic synthesis. Its ability to stabilize transition states through hydrogen bonding interactions is particularly valuable in promoting various organic transformations. This application is crucial for developing more efficient and selective synthetic routes in organic chemistry .
Pharmaceutical Development
In pharmaceutical research, pyrazole derivatives are explored for their potential therapeutic effects. The fluorinated nature of 3,5-Bis(trifluoromethyl)-1-(heptafluorobutyryl)pyrazole enhances its metabolic stability and bioavailability, making it a valuable scaffold for designing new drugs. Its applications range from anti-inflammatory agents to potential treatments for neurological disorders .
Material Science
The incorporation of fluorinated pyrazole derivatives into polymers and other materials can significantly enhance their properties. These compounds improve the thermal stability, chemical resistance, and hydrophobicity of materials, making them suitable for advanced applications in coatings, electronics, and aerospace industries .
Agricultural Chemicals
3,5-Bis(trifluoromethyl)-1-(heptafluorobutyryl)pyrazole is also investigated for its potential use in agricultural chemicals. Its derivatives can act as herbicides or fungicides, providing effective control over various pests and diseases. The compound’s stability and efficacy make it a promising candidate for developing new agrochemicals .
Environmental Applications
In environmental science, fluorinated pyrazole derivatives are studied for their role in pollution control and remediation. These compounds can be used in the development of sensors for detecting pollutants or as agents for degrading harmful substances in the environment. Their chemical stability and reactivity are key factors in these applications .
Biochemical Research
The unique properties of 3,5-Bis(trifluoromethyl)-1-(heptafluorobutyryl)pyrazole make it a useful tool in biochemical research. It can be used as a probe to study enzyme mechanisms or as a ligand in the development of new biochemical assays. Its ability to interact with biological molecules in specific ways is valuable for advancing our understanding of various biochemical processes .
Medicinal Chemistry
In medicinal chemistry, the compound is explored for its potential to modulate biological targets. Its fluorinated structure enhances its interaction with proteins and other biomolecules, making it a promising candidate for drug discovery. Researchers are investigating its potential to inhibit enzymes or receptors involved in disease pathways .
properties
IUPAC Name |
1-[3,5-bis(trifluoromethyl)pyrazol-1-yl]-2,2,3,3,4,4,4-heptafluorobutan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9HF13N2O/c10-5(11,8(18,19)9(20,21)22)4(25)24-3(7(15,16)17)1-2(23-24)6(12,13)14/h1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRCJIQRRIPCXKB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N(N=C1C(F)(F)F)C(=O)C(C(C(F)(F)F)(F)F)(F)F)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9HF13N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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